Cas no 2680775-66-8 (1-(4-nitrophenyl)-5-(2,2,2-trifluoroacetamido)-1H-pyrazole-4-carboxylic acid)

• Product Name: 1-(4-nitrophenyl)-5-(2,2,2-trifluoroacetamido)-1H-pyrazole-4-carboxylic acid
• CAS No: 2680775-66-8
• MF: C₁₂H₇F₃N₄O₅
• MW: 344.202992677689
• CID: 5623420
• PubChem ID: 165926293
• Update Time: 2025-05-26

1-(4-nitrophenyl)-5-(2,2,2-trifluoroacetamido)-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28297620
• 1-(4-nitrophenyl)-5-(2,2,2-trifluoroacetamido)-1H-pyrazole-4-carboxylic acid
• 2680775-66-8

• Inchi： 1S/C12H7F3N4O5/c13-12(14,15)11(22)17-9-8(10(20)21)5-16-18(9)6-1-3-7(4-2-6)19(23)24/h1-5H,(H,17,22)(H,20,21)
• InChI Key： ORVMUAHPFVOKFN-UHFFFAOYSA-N
• SMILES： FC(C(NC1=C(C(=O)O)C=NN1C1C=CC(=CC=1)[N+](=O)[O-])=O)(F)F

Computed Properties

• Exact Mass: 344.03685382g/mol
• Monoisotopic Mass: 344.03685382g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 516
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 130Ų

Additional information on 1-(4-nitrophenyl)-5-(2,2,2-trifluoroacetamido)-1H-pyrazole-4-carboxylic acid

Comprehensive Overview of 1-(4-nitrophenyl)-5-(2,2,2-trifluoroacetamido)-1H-pyrazole-4-carboxylic acid (CAS No. 2680775-66-8)

The compound 1-(4-nitrophenyl)-5-(2,2,2-trifluoroacetamido)-1H-pyrazole-4-carboxylic acid (CAS No. 2680775-66-8) is a specialized pyrazole derivative with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a nitrophenyl group and a trifluoroacetamido moiety, makes it a valuable intermediate for synthesizing bioactive molecules. Researchers are increasingly interested in this compound due to its role in developing enzyme inhibitors and antimicrobial agents, aligning with the growing demand for novel therapeutics.

In recent years, the scientific community has focused on heterocyclic compounds like 1-(4-nitrophenyl)-5-(2,2,2-trifluoroacetamido)-1H-pyrazole-4-carboxylic acid for their versatility in drug design. The trifluoroacetamido group enhances metabolic stability, a critical factor in medicinal chemistry. This compound is also being explored for its potential in crop protection, as pyrazole-based agrochemicals gain traction for their efficacy against resistant pests. Such applications resonate with current trends in sustainable agriculture and green chemistry.

The synthesis of CAS No. 2680775-66-8 involves multi-step reactions, often starting from 4-nitrophenylhydrazine and trifluoroacetic anhydride. Its carboxylic acid functionality allows for further derivatization, enabling the creation of amide or ester derivatives. This adaptability is crucial for high-throughput screening in drug discovery, a topic frequently searched by pharmaceutical researchers and chemical engineers.

From an analytical perspective, 1-(4-nitrophenyl)-5-(2,2,2-trifluoroacetamido)-1H-pyrazole-4-carboxylic acid can be characterized using techniques like NMR spectroscopy, HPLC, and mass spectrometry. These methods ensure purity and confirm structural integrity, addressing common queries about quality control in fine chemical synthesis. The compound’s solubility in polar solvents like DMSO and methanol further facilitates its use in biological assays.

Environmental and safety considerations are paramount when handling pyrazole derivatives. While CAS No. 2680775-66-8 is not classified as hazardous, proper laboratory practices should be followed. This aligns with increasing searches for safe chemical handling and regulatory compliance in industrial settings. The compound’s stability under ambient conditions makes it suitable for long-term storage, a practical advantage for research institutions.

Future directions for 1-(4-nitrophenyl)-5-(2,2,2-trifluoroacetamido)-1H-pyrazole-4-carboxylic acid include exploring its structure-activity relationships (SAR) and optimizing its pharmacokinetic properties. These areas are highly relevant to drug development forums and academic publications. Additionally, its potential as a fluorescence probe or metal chelator is under investigation, tapping into the rising interest in diagnostic tools and materials science.

In summary, CAS No. 2680775-66-8 represents a promising scaffold in organic chemistry and life sciences. Its multifaceted applications—from pharmaceutical intermediates to agrochemical precursors—highlight its importance in modern research. As scientists continue to uncover its potential, this compound is poised to play a pivotal role in addressing challenges in healthcare and sustainable technology.